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Compound of Interest

Compound Name: Crotyl alcohol

Cat. No.: B1198077 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the safe handling of chemical reagents is paramount. This guide provides essential safety and

logistical information for Crotyl alcohol (2-Buten-1-ol), a flammable and harmful unsaturated

alcohol. Adherence to these procedures is critical for ensuring personal safety and maintaining

a secure research environment.

Essential Safety Information at a Glance
Crotyl alcohol presents several hazards that necessitate careful handling. It is a flammable

liquid and vapor, and is harmful if swallowed or if it comes into contact with skin.[1][2] It can

also cause skin and eye irritation.[1] The following table summarizes key quantitative data for

Crotyl alcohol.

Property Value References

CAS Number 6117-91-5 [1][2]

Chemical Formula C4H8O [2][3]

Boiling Point 121-121.2 °C [3]

Flash Point 34 - 37 °C (93.2 - 98.6 °F) [1]

Specific Gravity 0.85 (20/20)

GHS Hazard Statements
H226, H302, H312, H315,

H319
[2][3]
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Personal Protective Equipment (PPE) Protocol
A multi-layered approach to personal protection is mandatory when handling Crotyl alcohol to
prevent exposure through inhalation, skin contact, or eye contact.

Protection Type Required Equipment
Specifications & Best
Practices

Eye and Face Protection
Chemical safety goggles or

eyeglasses with side shields.

Must conform to OSHA 29

CFR 1910.133 or European

Standard EN166.[1] Contact

lenses can absorb irritants and

should be avoided.[2]

Skin Protection
Appropriate protective gloves

and clothing.

Wear impervious, flame-

resistant clothing or lab coats.

[1][4] Materials like

polyethylene, vinyl, neoprene,

or nitrile are effective against

alcohols and solvents.[5]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator.

To be used if ventilation is

inadequate or if exposure

limits are exceeded.[1] Ensure

proper fit and training before

use.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling Crotyl alcohol from receipt to use is critical to minimize

risks.

Receiving and Storage
Inspection: Upon receipt, inspect containers for any signs of damage or leaks.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1198077?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/24929.pdf
https://store.apolloscientific.co.uk/storage/msds/OR49073_msds.pdf
https://pim-resources.coleparmer.com/sds/24929.pdf
https://www.echemi.com/sds/2-buten-1-ol-pid_Seven42120.html
https://www.rshughes.com/c/Chemical-Resistant-Protective-Gear/8287/
https://pim-resources.coleparmer.com/sds/24929.pdf
https://www.benchchem.com/product/b1198077?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198077?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Labeling: Ensure all containers are clearly labeled with the chemical name and associated

hazards.

Storage Location: Store in a designated flammables area that is cool, dry, and well-

ventilated.[1][2] The storage area should be secure and accessible only to trained personnel.

[2]

Ignition Sources: Keep away from all sources of ignition, including heat, sparks, and open

flames.[1][2] Use only explosion-proof electrical and lighting equipment.[2][4]

Segregation: Store away from incompatible materials such as oxidizing agents, acids, acid

chlorides, and acid anhydrides.[2]

General Handling and Use
Ventilation: Always handle Crotyl alcohol in a well-ventilated area, such as a chemical fume

hood, to keep airborne concentrations low.[1][2]

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge.[2][4]

Tools: Use only non-sparking, spark-proof tools when opening or handling containers.[1][2]

Personal Hygiene: Do not eat, drink, or smoke in areas where Crotyl alcohol is handled.[2]

Wash hands thoroughly after handling.[2]

Clothing: Contaminated work clothes should be laundered separately.[2] Remove any

contaminated clothing immediately and rinse the affected skin area.[2]

Emergency and Disposal Plans
First Aid Measures
Immediate response is crucial in the event of exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1]
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Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of water for

at least 15 minutes. Get medical aid.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Call a poison control center or

seek immediate medical attention.[1]

Inhalation: Move the person to fresh air immediately. If breathing is difficult, administer

oxygen. If not breathing, give artificial respiration. Seek medical aid.[1]

Spill Response Protocol
In the event of a spill, a coordinated and swift response is necessary to contain and mitigate

the hazard. The following workflow outlines the key steps.
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Spill Occurs

Alert Personnel & Evacuate Area

Don Proper PPE

Remove Ignition Sources

Contain Spill with Inert Material

Absorb the Liquid

Collect Residue into Labeled Container

Decontaminate Spill Area

Dispose of Waste

Restock Spill Kit

Procedure Complete

Click to download full resolution via product page

Caption: Workflow for handling a Crotyl alcohol spill.
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Detailed Spill Cleanup Methodology:

Alert and Evacuate: Immediately notify others in the vicinity of the spill.[6] Evacuate non-

essential personnel.

Personal Protection: Before approaching the spill, put on the appropriate PPE as detailed in

the table above.[6]

Control Ignition: Remove all sources of ignition from the area.[1][2]

Containment: Prevent the spill from spreading or entering drains by creating a dike around it

with an inert, non-combustible absorbent material like vermiculite, sand, or earth.[1][7]

Absorption: Slowly add the absorbent material to the spill, working from the outside in.[6][7]

Collection: Once the liquid is fully absorbed, use spark-proof tools to carefully scoop the

material into a suitable, labeled container for hazardous waste.[1][6]

Decontamination: Clean the spill area with soap and water.[6] If the spill was large or in a

sensitive area, collect the rinse water for disposal as hazardous waste.[6]

Disposal and Restock: Dispose of the waste container according to the disposal plan below

and ensure any used spill kit supplies are restocked.[6]

Disposal Plan
Crotyl alcohol and materials contaminated with it are considered hazardous waste and must

be disposed of accordingly.

Waste Collection: Collect all Crotyl alcohol waste, including absorbed spill material, in

tightly sealed, properly labeled containers.[8]

Segregation: Keep Crotyl alcohol waste separate from other incompatible waste streams.

Prohibited Disposal: Never dispose of Crotyl alcohol down the drain or in the regular trash.

This can create a fire or explosion hazard in sewer systems.
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Authorized Disposal: Arrange for disposal through an authorized hazardous or special waste

collection service, in accordance with all local, state, and federal regulations.[2] Many

institutions have a dedicated Environmental Health and Safety (EHS) office to manage this

process. You can also check with your local municipality for information on household

hazardous waste (HHW) collection programs, which may provide guidance for small quantity

generators.[9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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